Cas no 2680688-17-7 (benzyl N-(4-hydroxyphenyl)methyl-N-(1-propyl-1H-pyrazol-3-yl)carbamate)

• Product Name: benzyl N-(4-hydroxyphenyl)methyl-N-(1-propyl-1H-pyrazol-3-yl)carbamate
• CAS No: 2680688-17-7
• MF: C₂₁H₂₃N₃O₃
• MW: 365.425625085831
• CID: 5621364
• PubChem ID: 165934428
• Update Time: 2025-05-19

benzyl N-(4-hydroxyphenyl)methyl-N-(1-propyl-1H-pyrazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680688-17-7
• benzyl N-[(4-hydroxyphenyl)methyl]-N-(1-propyl-1H-pyrazol-3-yl)carbamate
• EN300-28300430
• benzyl N-(4-hydroxyphenyl)methyl-N-(1-propyl-1H-pyrazol-3-yl)carbamate

• Inchi： 1S/C21H23N3O3/c1-2-13-23-14-12-20(22-23)24(15-17-8-10-19(25)11-9-17)21(26)27-16-18-6-4-3-5-7-18/h3-12,14,25H,2,13,15-16H2,1H3
• InChI Key： OVXFUFYLCBVFSF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CN(CCC)N=1)CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 365.17394160g/mol
• Monoisotopic Mass: 365.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.6Ų

Additional information on benzyl N-(4-hydroxyphenyl)methyl-N-(1-propyl-1H-pyrazol-3-yl)carbamate

Introduction to Benzyl N-(4-hydroxyphenyl)methyl-N-(1-propyl-1H-pyrazol-3-yl)carbamate (CAS No. 2680688-17-7)

Benzyl N-(4-hydroxyphenyl)methyl-N-(1-propyl-1H-pyrazol-3-yl)carbamate, a compound with the chemical identifier CAS No. 2680688-17-7, represents a significant advancement in the realm of pharmaceutical chemistry. This intricate molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's unique structural features, including the presence of a benzyl group, a N-(4-hydroxyphenyl)methyl moiety, and a N-(1-propyl-1H-pyrazol-3-yl)carbamate component, contribute to its multifaceted pharmacological properties.

The benzyl group, a common structural element in pharmaceuticals, is known for its ability to enhance the solubility and bioavailability of active compounds. In contrast, the N-(4-hydroxyphenyl)methyl moiety introduces a hydroxyl group, which can participate in hydrogen bonding interactions, thereby influencing the compound's binding affinity and metabolic stability. The pyrazole ring, a heterocyclic structure frequently encountered in drug molecules, is renowned for its role in modulating biological activity. Specifically, the N-(1-propyl-1H-pyrazol-3-yl)carbamate component imparts additional functional diversity, enabling interactions with various biological targets.

Recent research has highlighted the importance of such multifunctional compounds in addressing complex diseases. The structural motifs present in Benzyl N-(4-hydroxyphenyl)methyl-N-(1-propyl-1H-pyrazol-3-yl)carbamate align well with emerging trends in drug design, particularly in the development of targeted therapies. For instance, studies have demonstrated that pyrazole derivatives exhibit significant potential as kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The hydroxyl group within the molecule also suggests potential interactions with enzymes and receptors involved in metabolic pathways.

The synthesis of Benzyl N-(4-hydroxyphenyl)methyl-N-(1-propyl-1H-pyrazol-3-yl)carbamate involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of key intermediates such as 4-hydroxybenzylamine and propylpyrazole derivatives. These intermediates are then coupled via carbamate formation reactions to introduce the desired functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

In terms of pharmacological activity, preliminary studies on Benzyl N-(4-hydroxyphenyl)methyl-N-(1-propyl-1H-pyrazol-3-yl)carbamate have revealed promising results. The compound has shown inhibitory effects on certain enzymes implicated in disease progression, making it a candidate for further investigation in preclinical models. Additionally, its ability to modulate protein-protein interactions suggests potential applications in therapeutic strategies targeting complex biological networks. The hydroxyl group's role in hydrogen bonding further enhances its binding affinity to biological targets, increasing its therapeutic efficacy.

The development of novel pharmaceuticals often relies on innovative computational methods to predict and optimize molecular properties. In this context, molecular modeling techniques have been instrumental in understanding the binding mechanisms of Benzyl N-(4-hydroxyphenyl)methyl-N-(1-propyl-1H-pyrazol-3-yl)carbamate to its target proteins. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. Such findings are critical for designing next-generation drugs with improved pharmacokinetic profiles.

The compound's potential extends beyond traditional therapeutic applications. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules with diverse functionalities. Researchers are exploring its utility as a building block for more complex derivatives that could exhibit enhanced biological activities or improved pharmacological properties. This approach underscores the importance of structural diversity in drug discovery and development.

Ethical considerations are paramount in pharmaceutical research and development. The synthesis and characterization of Benzyl N-(4-hydroxyphenyl)methyl-N-(1-propyl-1H-pyrazol-3-yl)carbamate adhere to stringent regulatory standards to ensure safety and efficacy. Collaborative efforts between academic institutions and industry partners facilitate rigorous testing protocols that evaluate both acute and chronic effects on biological systems. These measures are essential for ensuring that new drugs meet high-quality standards before reaching clinical trials.

The future prospects for Benzyl N-(4-hydroxyphenyl)methyl-N-(1-propyl-1H-pyrazol-3-ylethers carbamate are promising given its unique structural features and potential therapeutic applications. Continued research is needed to fully elucidate its mechanism of action and explore new avenues for drug development. Advances in synthetic chemistry and computational biology will likely accelerate the discovery process, bringing us closer to realizing the full potential of this innovative compound.